Cas no 332373-32-7 (N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 332373-32-7
• MF: C₁₇H₁₇N₃O₃S
• MW: 343.40018248558
• CID: 6332108
• PubChem ID: 2878695
• Update Time: 2025-10-29

N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• Oprea1_132524
• AKOS000633421
• AKOS016871890
• 332373-32-7
• CHEMBL1372934
• EU-0077444
• BIM-0038839.P001
• AB00598202-02
• F1011-1256
• MLS000717123
• SR-01000486507
• Z47754570
• Oprea1_220088
• CBMicro_039002
• 6-ME-2-OXO-4-THIOPHEN-2YL1,2,3,4-4H-PYRIMIDINE-5-CARBOXYLIC ACID (2-MEO-PH)AMIDE
• N-(2-methoxyphenyl)-6-methyl-2-oxo-4-thiophen-2-yl-3,4-dihydro-1H-pyrimidine-5-carboxamide
• HMS2660B11
• SMR000280090
• SR-01000486507-1

• Inchi： 1S/C17H17N3O3S/c1-10-14(15(20-17(22)18-10)13-8-5-9-24-13)16(21)19-11-6-3-4-7-12(11)23-2/h3-9,15H,1-2H3,(H,19,21)(H2,18,20,22)
• InChI Key： AENRSXKKRGFHAP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(NC2C=CC=CC=2OC)=O)=C(C)NC(N1)=O

Computed Properties

• Exact Mass: 343.09906259g/mol
• Monoisotopic Mass: 343.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 332373-32-7)

N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 332373-32-7, belongs to the class of tetrahydropyrimidines, which are known for their broad spectrum of biological activities. The presence of multiple heterocyclic moieties, including a thiophen-2-yl group and a 2-methoxyphenyl substituent, contributes to its complex pharmacophoric profile.

The structural framework of this compound incorporates several key functional groups that are critical for its biological interactions. The 1,2,3,4-tetrahydropyrimidine core is a well-studied scaffold in drug design, often employed for its ability to modulate various biological pathways. Specifically, the 5-carboxamide moiety and the 6-methyl group enhance the compound's solubility and stability, making it a promising candidate for further pharmacological exploration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target intricate disease mechanisms. N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide has emerged as a compound of interest due to its potential applications in addressing various therapeutic challenges. Its unique structural features suggest that it may interact with biological targets in ways that differ from conventional pharmaceuticals.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The combination of the thiophen-2-yl group and the pyrimidine core creates a versatile platform for designing molecules that can interact with enzymes such as kinases and phosphodiesterases. These enzymes are frequently implicated in diseases ranging from cancer to inflammatory disorders, making this compound a valuable asset in the quest for new treatments.

The incorporation of the 2-methoxyphenyl substituent further enhances the compound's pharmacological potential. This group is known to influence electronic properties and metabolic stability, which are crucial factors in drug development. By optimizing these properties, researchers can fine-tune the compound's bioavailability and efficacy.

Recent studies have begun to explore the synthetic pathways and derivatives of N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide. These investigations have revealed promising leads for developing new analogs with enhanced biological activity. For instance, modifications to the carboxamide group have shown significant improvements in binding affinity to target proteins.

The tetrahydropyrimidine scaffold itself is a subject of extensive research due to its versatility in drug design. Researchers have leveraged this scaffold to develop compounds with diverse therapeutic effects, including antiviral, anti-inflammatory, and anticancer properties. The structural flexibility of tetrahydropyrimidines allows for the creation of molecules that can precisely interact with biological targets.

In addition to its potential therapeutic applications, N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide has attracted attention for its synthetic utility. The presence of multiple reactive sites enables chemists to explore various functionalization strategies, leading to a library of derivatives with tailored properties. This synthetic flexibility is crucial for optimizing drug candidates for clinical use.

The compound's stability under various conditions is another key factor that makes it an attractive candidate for further development. Studies have demonstrated that it maintains its structural integrity under both acidic and basic environments, as well as during storage over extended periods. This stability is essential for ensuring consistent performance in pharmaceutical formulations.

Evaluation of the compound's metabolic profile has also been a focus of recent research. Understanding how the body processes this molecule can provide insights into its potential side effects and interactions with other drugs. Preliminary data suggest that it undergoes biotransformation pathways that are amenable to optimization through structural modifications.

The future prospects for N-(2-methoxyphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide are promising. Ongoing research aims to elucidate its mechanism of action and identify new therapeutic applications. Collaborative efforts between academia and industry are likely to accelerate the development process by combining expertise in medicinal chemistry and clinical research.

In conclusion，N-(332373-32-7>) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications。 Its ability to modulate enzyme activity，combined with its synthetic versatility，makes it a valuable candidate for further exploration。 As research continues，this compound is poised to contribute to the development of novel treatments for various diseases，enhancing our ability to address complex medical challenges。